Cas no 923036-00-4 (3-bromo-1-ethenyl-1H-Pyrazole)

• Product Name: 3-bromo-1-ethenyl-1H-Pyrazole
• CAS No: 923036-00-4
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• CID: 738275
• PubChem ID: 71445928
• Update Time: 2025-04-19

3-bromo-1-ethenyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-ethenyl-1H-Pyrazole
• 1H-Pyrazole, 3-bromo-1-ethenyl-
• 3-bromo-1-ethenylpyrazole
• 923036-00-4
• 3-Bromo-1-vinyl-1H-pyrazole
• DTXSID50854439

• Inchi： 1S/C5H5BrN2/c1-2-8-4-3-5(6)7-8/h2-4H,1H2
• InChI Key： HNOIKVKBNKNJLS-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C=C)N=1

Computed Properties

• Exact Mass: 171.96361g/mol
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų